(2R,3R)-1-(diphenylmethyl)-2-methylazetidin-3-ol

• IUPAC Name: (2R,3R)-1-benzhydryl-2-methylazetidin-3-ol
• InChI: InChI=1S/C17H19NO/c1-13-16(19)12-18(13)17(14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-11,13,16-17,19H,12H2,1H3/t13-,16-/m1/s1
• InChI Key: RVJIUWJMJDLQIP-CZUORRHYSA-N
• Canonical SMILES: CC1C(CN1C(C2=CC=CC=C2)C3=CC=CC=C3)O
• Isomeric SMILES: C[C@@H]1[C@@H](CN1C(C2=CC=CC=C2)C3=CC=CC=C3)O
• Molecular Formula: C17H19NO
• DSSTOX Substance ID: DTXSID601213791
• Molecular Weight: 253.34 g/mol
• CAS RN: 164906-65-4

Description

Synthesis Analysis

Several studies have explored the synthesis of azetidine derivatives. For instance, one study focused on synthesizing medicinal intermediates from 1-(diphenylmethyl)-3-hydroxyazetidin, leading to the creation of 1-(diphenylmethyl)-3-aminoazetidine and 1-(diphenylmethyl)-3-(aminomethyl)-3-azetidinol. Another study outlined the synthesis of 1-alkyl-2-methylazetidin-3-ones and 3-ols, which involved hydride-induced cyclization of β-bromo-α,α-dimethoxyketimines and subsequent hydrolysis.

Molecular Structure Analysis

The molecular formula of “(2R,3R)-1-(diphenylmethyl)-2-methylazetidin-3-ol” is C17H19NO. Its molecular weight is 253.34 g/mol. The InChI Key is RVJIUWJMJDLQIP-CZUORRHYSA-N.

Scientific Research Applications

Polyhydroxylated Azetidine Iminosugars Synthesis

A study explored the synthesis of azetidine iminosugars from d-glucose, including compounds like (2S,3R)-2-((R)-1,2-dihydroxyethyl)azetidin-3-ol 3 and (2R,3R)-2-(hydroxymethyl)azetidin-3-ol 4. These compounds were evaluated for glycosidase inhibitory activity, with one N-methylated compound showing significant inhibitory activity against amyloglucosidase from Aspergillus niger (Lawande et al., 2015).

Medicinal Intermediates from Azetidine

Research focused on synthesizing medicinal intermediates from 1-(diphenylmethyl)-3-hydroxyazetidin, leading to the creation of 1-(diphenylmethyl)-3-aminoazetidine and 1-(diphenylmethyl)-3-(aminomethyl)-3-azetidinol. These intermediates are crucial for developing various medicinal compounds (Yang, 2009).

Synthesis of 1-Alkyl-2-Methylazetidin-3-Ones and 3-Ols

This study outlines the synthesis of 1-alkyl-2-methylazetidin-3-ones and 3-ols. The process involved hydride-induced cyclization of β-bromo-α,α-dimethoxyketimines and subsequent hydrolysis. These compounds are key in various chemical synthesis processes (Salgado et al., 2003).

Carbapenem Precursor Synthesis

A novel carbapenem precursor has been synthesized, which is a crucial step in developing antibiotics. The synthesis involved several compounds, including L-threonine and benzhydrylamine. This process highlights the complexity and importance of azetidine derivatives in pharmaceutical synthesis (Laurent et al., 2006).

Synthesis of Trans-beta-Amino Carboxylic Esters

Researchers developed a method to synthesize N-protected alkyl 3-aminoazetidine-2-carboxylic esters, a new class of beta-amino esters. This synthesis is significant for biologically relevant compounds, showcasing the versatility of azetidine-based structures in medicinal chemistry (Kiss et al., 2007).

Biological and Pharmacological Applications

Glycosidase Inhibitory Activity

The study on polyhydroxylated azetidine iminosugars demonstrated the potential of these compounds to inhibit specific enzymes like amyloglucosidase, indicating their relevance in biological and pharmacological research (Lawande et al., 2015).

Antifungal Agents

A series of compounds, including azetidine derivatives, were synthesized and evaluated for their antifungal properties. This research highlights the potential of azetidine structures in combating fungal infections, showcasing their therapeutic significance (Park et al., 2007).